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Compound of Interest

Compound Name: DL-Alanyl-DL-methionine

Cat. No.: B167958

As a Senior Application Scientist, it is imperative to handle all laboratory reagents with the
utmost care, not only during their use but also through to their final disposal. This guide
provides a comprehensive framework for the proper disposal of DL-Alanyl-DL-methionine,
ensuring the safety of laboratory personnel and the protection of our environment. While
specific safety data for DL-Alanyl-DL-methionine is not readily available, we will extrapolate
best practices based on the known properties of its constituent amino acids and general
principles of chemical waste management.

Hazard Identification and Risk Assessment

DL-Alanyl-DL-methionine is a dipeptide composed of alanine and methionine. While neither
amino acid is classified as acutely hazardous, it is crucial to recognize that the final
compound's properties may differ. In the absence of specific data, a conservative approach is
warranted.

Key Considerations:

» Toxicity: The toxicological properties of DL-Alanyl-DL-methionine have not been fully
investigated. Therefore, it should be handled as a potentially harmful substance.[1]

e Reactivity: Avoid contact with strong oxidizing agents and strong acids, as these are
materials to avoid for the related compound, DL-methionine.[2] In combustion, it may emit
toxic fumes.[2]
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» Environmental Fate: There is no specific data on the ecotoxicity of DL-Alanyl-DL-
methionine. However, the related compound DL-methionine is noted to have negligible
ecotoxicity and no potential for bioaccumulation.[2] To prevent environmental contamination,
do not discharge into drains or rivers.[2]

Personal Protective Equipment (PPE)

Before handling DL-Alanyl-DL-methionine for disposal, ensure you are wearing the
appropriate personal protective equipment.

» Hand Protection: Nitrile gloves are recommended. A minimum layer thickness of 0.11 mm is
suggested for the related compound DL-methionine.[2] Always inspect gloves before use
and use proper glove removal technique.

o Eye Protection: Safety glasses or goggles that are tested and approved under government
standards such as EN 166 (EU) or NIOSH (US) should be worn.[3]

o Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[2]

» Respiratory Protection: If there is a risk of generating dust, a respiratory protective device
with a patrticle filter (such as a P1 (EN143) filter) should be used.[2]

Disposal Procedures: A Step-by-Step Guide

The primary principle of chemical waste disposal is to ensure that waste is properly identified,
segregated, and stored prior to collection by a licensed disposal company.[3]

Step 1: Waste Identification and Segregation
o Clearly label the waste container as "DL-Alanyl-DL-methionine waste."

e Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) office. Incompatible wastes, when
mixed, can react violently or emit flammable or poisonous gases.[4]

Step 2: Container Selection and Management
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Use a container that is chemically compatible with DL-Alanyl-DL-methionine. High-density
polyethylene (HDPE) containers are generally a good choice for non-reactive chemical
waste.

The container must be in good condition, with no leaks or cracks, and have a secure, tight-
fitting lid.[4]

Keep the container closed except when adding waste.[4]
Do not overfill the container. Leave at least 10% headspace to allow for expansion.[5]
Step 3: Storage of Waste

Store the waste container in a designated Satellite Accumulation Area (SAA).[4] This area
should be near the point of generation and under the control of laboratory personnel.[6]

Ensure the storage area is well-ventilated.[5]

Segregate the DL-Alanyl-DL-methionine waste from incompatible materials, particularly
strong acids and oxidizing agents.[1][2]

Step 4: Arranging for Disposal

» Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal contractor to schedule a pickup.[1]

e Provide them with an accurate description of the waste.

» Follow all institutional, local, regional, and national regulations for hazardous waste disposal.

[1][7]

Decontamination and Spill Procedures

Decontamination:

» After handling DL-Alanyl-DL-methionine for disposal, wash your hands thoroughly with
soap and water.[2]
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e Decontaminate any surfaces that may have come into contact with the chemical using a
suitable laboratory detergent and water.

Spill Cleanup:

In the event of a spill, ensure the area is well-ventilated.[2]

o For a solid spill, carefully sweep up the material, avoiding dust generation, and place it in a
labeled, sealable container for disposal.[2][3]

e Do not let the spilled product enter drains.[3]

o For alarge spill, or if you are unsure how to proceed, contact your institution's EHS office for
guidance.

Visualizing the Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of DL-
Alanyl-DL-methionine.

Caption: Decision workflow for the safe disposal of DL-Alanyl-DL-methionine.

Summary of Key Information
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Property/Procedure

Guideline

Reference

Chemical Name

DL-Alanyl-DL-methionine

[8]1°]

CAS Number

1999-43-5

[81e]

Molecular Formula

C8H16N203S

[8]

Hazard Classification

Not classified as hazardous for
transport (based on related
compounds). Handle with
caution due to lack of specific

data.

[2](3]

Incompatible Materials

Strong oxidizing agents,

Strong acids

[2]

Recommended PPE

Nitrile gloves, safety goggles,
lab coat, respiratory protection

(if dust is generated)

[2](3]

Disposal Method

Offer to a licensed disposal
company. Do not discharge to

drains or rivers.

[2](3]

Container for Waste

Chemically compatible,
properly labeled, sealed, and
in good condition.

[4]115]

Storage

Designated Satellite
Accumulation Area,
segregated from

incompatibles.

[4106]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_nitrobenzoic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://leap.epa.ie/docs/04b951ed-c3ff-4810-b854-1b403cbdb4f5.pdf
https://westliberty.edu/health-and-safety/files/2017/07/DL-Methionine.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://pubchem.ncbi.nlm.nih.gov/compound/DL-Alanyl-DL-methionine
https://pubchem.ncbi.nlm.nih.gov/compound/DL-Alanyl-DL-methionine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1729069.htm
https://www.benchchem.com/product/b167958#dl-alanyl-dl-methionine-proper-disposal-procedures
https://www.benchchem.com/product/b167958#dl-alanyl-dl-methionine-proper-disposal-procedures
https://www.benchchem.com/product/b167958#dl-alanyl-dl-methionine-proper-disposal-procedures
https://www.benchchem.com/product/b167958#dl-alanyl-dl-methionine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167958?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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